Cas no 88040-86-2 (2-methoxy-5-methylbenzene-1-sulfonyl chloride)

• Product Name: 2-methoxy-5-methylbenzene-1-sulfonyl chloride
• CAS No: 88040-86-2
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• MDL: MFCD00060552
• CID: 725618
• PubChem ID: 145149
• Update Time: 2025-11-01

2-methoxy-5-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 2-methoxy-5-methyl-
• 2-methoxy-5-methylBenzenesulfonyl chloride
• 6-Methoxy-m-toluenesulfonyl chloride
• 2-Methoxy-5-methyl-benzenesulfonyl chloride
• 2-methoxy-5-methylphenylsulfonyl chloride
• 3-methyl-6-methoxyphenylsulfonyl chloride
• 5-methyl-2-methoxybenzenesulfonyl chloride
• 5-methyl-2-methoxyphenylsulfonyl chloride
• F2169-1110
• 2-methoxy-5-methylbenzene-1-sulfonyl chloride
• 6-METHOXY-3-TOLUENESULPHONYL CHLORIDE
• Benzenesulfonyl chloride, 2-methoxy-5-methyl- (9CI)
• ASISCHEM D48925
• Benzenesulfonyl chloride, 2-methoxy-5-methyl-
• 6-Methyl-m-toluenesulfonyl chloride
• 5-methyl-2-(methyloxy)benzenesulfonyl chloride
• (2-methoxy-5-methylphenyl)sulfonyl chloride
• AKOS000200337
• 2-Methoxy-5-methylbenzenesulfonyl chloride, AldrichCPR
• DTXCID10159255
• 2-methoxy-5-methylbenzene-1-sulfonylchloride
• 2-Methoxy-5-methylbenzenesulfonyl chloride #
• DB-057041
• FS-4156
• 88040-86-2
• 2-methyoxy-5-methylbenzenesulfonyl chloride
• MFCD00060552
• STL301714
• DTXSID80236764
• SCHEMBL739940
• G72829
• EN300-11947

• MDL： MFCD00060552
• Inchi： 1S/C8H9ClO3S/c1-6-3-4-7(12-2)8(5-6)13(9,10)11/h3-5H,1-2H3
• InChI Key： BJYNYQGJTZULJI-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C)=CC=C1OC

Computed Properties

• Exact Mass: 219.99600
• Monoisotopic Mass: 219.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 82 °C
• Boiling Point: 329.6±35.0 °C at 760 mmHg
• Flash Point: 153.1±25.9 °C
• PSA: 51.75000
• LogP: 3.01190
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-methoxy-5-methylbenzene-1-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：MOISTURE SENSITIVE, KEEP COLD, CORROSIVE
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methoxy-5-methylbenzene-1-sulfonyl chloride

Comprehensive Guide to 2-Methoxy-5-methylbenzene-1-sulfonyl chloride (CAS No. 88040-86-2): Properties, Applications, and Industry Insights

2-Methoxy-5-methylbenzene-1-sulfonyl chloride (CAS No. 88040-86-2) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound, characterized by its methoxy and methyl functional groups, serves as a critical building block in the production of fine chemicals, agrochemicals, and dyes. Its molecular structure (C₈H₉ClO₃S) enables versatile reactivity, making it invaluable for nucleophilic substitution reactions and sulfonamide formation.

In recent years, the demand for high-purity sulfonyl chlorides like 2-methoxy-5-methylbenzene-1-sulfonyl chloride has surged due to advancements in drug discovery and material science. Researchers frequently search for "CAS 88040-86-2 suppliers" or "sulfonation reagents for peptide synthesis," reflecting its niche yet growing applications. The compound’s stability under controlled conditions and compatibility with Grignard reagents further enhance its utility in cross-coupling reactions.

From an industrial perspective, 2-methoxy-5-methylbenzene-1-sulfonyl chloride aligns with the trend toward green chemistry. Manufacturers are optimizing synthetic routes to minimize waste, addressing queries like "eco-friendly sulfonyl chloride production." Its role in synthesizing UV absorbers and liquid crystal materials also ties into the booming electronics and renewable energy sectors.

Quality control is paramount for this compound, with analytical techniques such as HPLC and GC-MS ensuring purity. Common user concerns include "storage conditions for sulfonyl chlorides" and "handling precautions for 88040-86-2," emphasizing the need for detailed technical documentation. Regulatory compliance, particularly REACH and FDA guidelines, further underscores its safe application in GMP environments.

Innovations in catalysis have expanded the use of 2-methoxy-5-methylbenzene-1-sulfonyl chloride in asymmetric synthesis, a topic trending in academic research. Patent analyses reveal its inclusion in proprietary drug formulations, driving interest in "CAS 88040-86-2 patent applications." Additionally, its derivatives are explored for biodegradable polymers, resonating with the global push for sustainable materials.

In summary, 2-methoxy-5-methylbenzene-1-sulfonyl chloride (CAS No. 88040-86-2) exemplifies the intersection of specialty chemistry and industrial innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—highlight its significance in modern science, while evolving synthetic methodologies ensure its relevance in future technologies.